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Compound of Interest

Compound Name: LEAD ACETATE (basic)

Cat. No.: B13383679

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and

analysis of basic lead acetate, identified by CAS number 51404-69-4. This document is

intended to serve as a valuable resource for professionals in research, development, and

quality control.

Chemical and Physical Properties
Basic lead acetate, also known as lead(II) hydroxide acetate, is a complex salt with the general

formula (CH₃COO)₂Pb·Pb(OH)₂. It presents as a white, heavy powder.[1] Due to its lead

content, it is a toxic substance and requires careful handling. The physicochemical properties

of basic lead acetate are summarized below. It is important to note that some variability in

reported values exists in the literature, which may be attributed to differences in the exact

stoichiometry and physical form of the material.

Table 1: Physical and Chemical Properties of Basic Lead Acetate
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Property Value Source(s)

CAS Number 51404-69-4 [1][2]

Molecular Formula C₄H₈O₆Pb₂ [1][3][4]

Molecular Weight 566.5 g/mol [1][4][5]

Appearance
A heavy white powder or

crystalline solid.
[1][6]

Melting Point 280 °C (decomposes) [1]

Density 3.25 g/cm³ [6]

Solubility

Soluble in cold water and

glycerin.[1] One source

specifies that to achieve a

clear and colorless solution,

10g can be dissolved in 2.5ml

of acetic acid and sufficient hot

water to produce 100ml.[7]

[1][7]

Synthesis of Basic Lead Acetate
The synthesis of basic lead acetate generally involves the reaction of a lead(II) source with

acetic acid under controlled conditions. The following is a representative experimental protocol

for the preparation of a basic lead acetate solution.

Experimental Protocol: Preparation of Basic Lead
Acetate Solution
Materials:

Lead(II) monoxide (PbO)

Lead(II) acetate (Pb(CH₃COO)₂)

Deionized water
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Beakers

Stirring rod

Filtration apparatus

Procedure:

Dissolve 14.0 g of lead(II) monoxide in 10.0 mL of deionized water in a beaker with stirring.

In a separate beaker, prepare a lead acetate solution by dissolving 22.0 g of lead(II) acetate

in 70 mL of deionized water.

Slowly add the lead acetate solution to the lead monoxide suspension with continuous

stirring.

After complete addition, shake the resulting mixture for 5 minutes.

Allow the mixture to stand at room temperature for one week.

After one week, filter the solution to remove any unreacted solids.

Adjust the final volume of the filtrate to 100 mL with cooled, boiled deionized water.[8]

This protocol yields a solution of basic lead acetate. To obtain the solid powder, the water

would need to be removed, for example, by evaporation under reduced pressure, though

specific conditions for this are not detailed in the available literature.

Synthesis Workflow
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Diagram of the synthesis workflow for a basic lead acetate solution.

Quantitative Analysis
The lead content of basic lead acetate can be accurately determined by complexometric

titration with ethylenediaminetetraacetic acid (EDTA).

Experimental Protocol: EDTA Titration of Lead
Materials:

Basic lead acetate sample

0.01 M EDTA standard solution

pH 10 buffer solution (e.g., ammonia-ammonium chloride buffer)

Eriochrome Black T indicator

Tartaric acid

250 mL conical flask

Burette

Pipette
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Procedure:

Accurately weigh a sample of basic lead acetate and dissolve it in deionized water. A small

amount of tartaric acid can be added to prevent the precipitation of lead hydroxide at the

high pH of the titration.

Transfer a known volume of the sample solution (e.g., 25.0 mL) into a 250 mL conical flask.

Add approximately 2-3 mL of the pH 10 buffer solution.

Add a small amount (around 50 mg) of Eriochrome Black T indicator. The solution should

turn a wine-red color.

Titrate the solution with the standard 0.01 M EDTA solution.

The endpoint is reached when the color of the solution changes from wine-red to a clear

blue.

Record the volume of EDTA solution used.

Repeat the titration at least twice to ensure accuracy.[9]

Analytical Workflow
Sample Preparation Titration Result

Dissolve Basic Lead Acetate Add pH 10 Buffer Add Eriochrome Black T Titrate with 0.01 M EDTA Observe Color Change
(Wine-Red to Blue) Calculate Lead Content

Click to download full resolution via product page

Workflow for the quantitative analysis of lead in basic lead acetate by EDTA titration.

Applications
Basic lead acetate has been utilized in various applications, including:

Chemical Synthesis: It serves as a reagent in the synthesis of other lead compounds.[10]

Textile Industry: Historically used as a mordant in dyeing and textile printing.[6][11]
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Analytical Chemistry: Employed in sugar analysis.[11]

Other Industrial Uses: It has been used in waterproofing, as a drier in varnishes, and in the

formulation of insecticides.[6]

Safety Information
Basic lead acetate is a hazardous substance due to its lead content. It is toxic if swallowed or

inhaled and can cause serious eye damage.[12] Prolonged or repeated exposure may cause

damage to organs. It is also suspected of causing cancer and may damage fertility or the

unborn child.[12] It is very toxic to aquatic life with long-lasting effects.[12] Appropriate personal

protective equipment, including gloves, safety glasses, and respiratory protection, should be

used when handling this compound. Work should be conducted in a well-ventilated area.

This guide provides a summary of the available technical information on basic lead acetate

(CAS No. 51404-69-4). For more detailed safety and handling information, please refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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